Cas no 2580249-84-7 (1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 2580249-84-7
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD33020438
• CID: 5662949
• PubChem ID: 155858778
• Update Time: 2025-10-05

1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27717418
• 2580249-84-7
• 1-[(tert-butoxy)carbonyl]-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 5-(Methoxymethyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2H-pyrrole-5-carboxylic acid
• 1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid

• MDL： MFCD33020438
• Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-7-5-6-12(13,8-17-4)9(14)15/h5-6H,7-8H2,1-4H3,(H,14,15)
• InChI Key： MBWJXBFSWLEKBO-UHFFFAOYSA-N
• SMILES： O(C(N1CC=CC1(C(=O)O)COC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid

1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid

The compound with CAS number 2580249-84-7, known as 1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are widely studied for their unique chemical properties and potential applications in drug development. The tert-butoxy carbonyl group and the methoxymethyl substituent play pivotal roles in its chemical behavior, making it a versatile building block for further functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of multi-component reactions and catalytic processes. Researchers have employed asymmetric catalysis techniques to achieve high enantioselectivity, which is crucial for its application in chiral drug intermediates. The incorporation of the tert-butoxy carbonyl group not only enhances the stability of the molecule but also facilitates its use in peptide coupling reactions, a key step in peptide synthesis.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential prodrug for targeted drug delivery. The methoxymethyl group serves as a protecting moiety that can be cleaved under specific physiological conditions, releasing the active drug. This property makes it an attractive candidate for developing drugs with improved pharmacokinetics and reduced side effects.

Moreover, the compound's structure has been leveraged in the development of novel materials. Its ability to form stable amide bonds has led to its use in synthesizing biodegradable polymers for biomedical applications. Recent studies have demonstrated its potential in creating hydrogels with tunable mechanical properties, which could be used in tissue engineering and drug delivery systems.

From a synthetic perspective, the compound's preparation involves a sequence of carefully optimized steps to ensure high yield and purity. The use of green chemistry principles has been emphasized in recent syntheses, reducing the environmental impact of its production. For instance, solvent-free reactions and recyclable catalysts have been employed to enhance sustainability.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Scientists are exploring its potential as a building block for complex natural product syntheses and as a component in advanced materials science. Its unique combination of functional groups makes it an invaluable tool for chemists aiming to design molecules with tailored properties.

In conclusion, 1-(tert-butoxy)carbonyl-2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid stands at the forefront of modern organic chemistry and pharmacology. Its versatile structure and innovative applications continue to drive cutting-edge research across multiple disciplines, underscoring its importance as a key molecule in contemporary chemical science.